6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide

• Molecular Formula: C13H20N4O2
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C13H20N4O2/c1-14-13(19)11-2-3-12(15-10-11)17-6-4-16(5-7-17)8-9-18/h2-3,10,18H,4-9H2,1H3,(H,14,19)
• InChI Key: MQWLNYSXEWATPZ-UHFFFAOYSA-N
• SMILES: CNC(=O)C1=CN=C(C=C1)N2CCN(CC2)CCO

Description

6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide, also known as HMN-176, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. HMN-176 is a derivative of nicotinamide, a form of vitamin B3, and is synthesized through a specific method.

Mechanism of Action

6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide works by inhibiting the activity of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair. By inhibiting PARP, 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide prevents cancer cells from repairing DNA damage caused by chemotherapy drugs, leading to cell death. Additionally, 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide has been shown to have a low toxicity profile and is well-tolerated in both animal and human studies. In addition to its cancer-fighting properties, 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide has been shown to have anti-inflammatory effects and can improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide in lab experiments is its high purity and well-established synthesis method. However, one limitation is that 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide is a relatively new compound and further research is needed to fully understand its potential applications and limitations.

Future Directions

There are several future directions for research on 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide. One area of interest is its potential use in combination therapy with other cancer drugs. Additionally, research is needed to determine the optimal dosage and treatment regimen for 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide. Finally, further studies are needed to explore the potential applications of 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide in other fields, such as inflammation and metabolic disorders.
In conclusion, 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide is a promising compound with potential applications in cancer treatment and other fields. Its well-established synthesis method, low toxicity profile, and unique mechanism of action make it an attractive candidate for further research. As more studies are conducted, the full potential of 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide may be realized, leading to new and innovative treatments for a variety of diseases.

Synthesis Methods

The synthesis of 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide involves the reaction of nicotinamide with 2-chloroethylpiperazine in the presence of a catalyst. The resulting product is then treated with methyl iodide to yield 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide. This method has been optimized to produce high yields of 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide with high purity.

Scientific Research Applications

6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide has been extensively studied for its potential applications in cancer treatment. Research has shown that 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide can inhibit the growth of cancer cells by targeting DNA replication and repair mechanisms. Additionally, 6-[4-(2-hydroxyethyl)-1-piperazinyl]-N-methylnicotinamide has been shown to enhance the effectiveness of chemotherapy drugs, making it a promising candidate for combination therapy.